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Compound of Interest

Compound Name: 2-Ethyl-3,5-dimethylpyrazine-13C2

Cat. No.: B12374270 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Ethyl-3,5-dimethylpyrazine-13C2, tailored for researchers, scientists, and drug development

professionals. The following procedures ensure the safe handling and disposal of this

compound in a laboratory setting.

Key Safety Considerations:

2-Ethyl-3,5-dimethylpyrazine is a combustible liquid that is harmful if swallowed and can cause

skin and serious eye irritation.[1] The presence of the stable isotope ¹³C does not alter the

chemical hazards of the molecule.[1][2] Therefore, the disposal procedure for the ¹³C₂ labeled

version is the same as for the unlabeled compound.[1][2]

Quantitative Data Summary:

The following table summarizes key quantitative safety data for 2-Ethyl-3,5-dimethylpyrazine.

Property Value Source

Flash Point 66 °C / 150.8 °F [3]

Boiling Point 182 °C / 359.6 °F [3]

Specific Gravity 0.96 g/cm³ [3]

Acute Oral Toxicity (LD50) 460 mg/kg (rat) [4]
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Experimental Protocol: Spill Management

In the event of a spill, follow these steps:

Immediate Action: Evacuate all non-essential personnel from the spill area. Remove all

sources of ignition.[3]

Ventilation: Ensure the area is well-ventilated.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[3]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

sand, diatomite, or universal binders.[5] Do not use combustible materials like sawdust for

cleanup of the neat liquid.

Collection: Collect the absorbed material and contaminated items into a dedicated, labeled

hazardous waste container.[3]

Decontamination: Clean the spill area thoroughly with soap and water.[3] All cleaning

materials should also be disposed of as hazardous waste.

Step-by-Step Disposal Procedure:

The primary method for the disposal of 2-Ethyl-3,5-dimethylpyrazine-13C2 is through an

approved hazardous waste disposal program.[3] Adherence to local, regional, and national

regulations is mandatory.[5]

Waste Identification and Segregation:

Characterize the waste: Determine if it is pure 2-Ethyl-3,5-dimethylpyrazine-13C2, a

solution, or mixed with other chemicals.

Segregate pyrazine waste from other chemical waste streams to prevent reactions with

incompatible materials, such as strong oxidizing agents.[3]

Containerization:
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Use a dedicated, properly labeled, and sealed container for the waste.[3]

The container must be made of a material compatible with the chemical.

Ensure the container is tightly closed to prevent the release of vapors.[3]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Ethyl-3,5-dimethylpyrazine-13C2".

Include the appropriate hazard pictograms.

Storage:

Store the waste container in a designated, well-ventilated hazardous waste accumulation

area.[3]

The storage area should be cool and away from sources of ignition.[3]

Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[3]

Do not dispose of 2-Ethyl-3,5-dimethylpyrazine-13C2 down the drain or in regular trash.

[3][5]

Disposal Workflow Diagram:

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Ethyl-3,5-dimethylpyrazine-13C2.
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Disposal Workflow for 2-Ethyl-3,5-dimethylpyrazine-13C2

Start: Waste Generated

1. Identify & Characterize Waste
(Pure, Solution, or Mixed?)

2. Segregate from
Incompatible Waste

3. Use Dedicated, Compatible,
Sealed Container

4. Label Container
'Hazardous Waste' & Chemical Name

5. Store in Designated,
Well-Ventilated Area

6. Arrange Pickup by Licensed
Hazardous Waste Disposal Company

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Ethyl-3,5-dimethylpyrazine-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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